Cas no 1806256-55-2 (4-Fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 4-Fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806256-55-2
• MF: C₇H₂F₄N₂O₅
• MW: 270.094795703888
• CID: 4829755
• Update Time: 2025-06-25

4-Fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C7H2F4N2O5/c8-2-1-3(18-7(9,10)11)12-4(6(14)15)5(2)13(16)17/h1H,(H,14,15)
• InChI Key： VBMSKKCPUQUCGI-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(C(=O)O)C=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.2
• Topological Polar Surface Area: 105

Additional information on 4-Fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid

4-Fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid: A Comprehensive Overview

4-Fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806256-55-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental chemistry. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and advanced materials. The presence of multiple functional groups, including a fluoro substituent, a nitro group, and a trifluoromethoxy moiety, endows this compound with unique chemical properties that make it a valuable research subject.

The pyridine ring at the core of this molecule is a six-membered aromatic heterocycle containing one nitrogen atom. The substitution pattern on the pyridine ring plays a crucial role in determining its chemical reactivity and biological activity. In this case, the fluoro group at position 4 contributes to the molecule's electronic properties by introducing electron-withdrawing effects, while the nitro group at position 3 further enhances these effects due to its strong electron-withdrawing nature. The trifluoromethoxy group at position 6 adds additional electron-withdrawing effects and introduces steric hindrance, which can influence the molecule's interactions with other compounds.

Recent studies have highlighted the potential of 4-fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid in drug discovery efforts targeting various diseases. For instance, researchers have explored its role as a lead compound in the development of new anticancer agents. The carboxylic acid group at position 2 has been shown to facilitate the formation of bioisosteric replacements, which can improve pharmacokinetic properties such as solubility and bioavailability. Additionally, the trifluoromethoxy group has been implicated in modulating the compound's activity against specific enzymes involved in cancer progression.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving pyridine precursors and various functionalizing agents. The introduction of substituents such as fluoro and nitro groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, making it more accessible for research purposes.

From an environmental perspective, understanding the fate and transport of 4-fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid in natural systems is critical due to its potential applications in agrochemicals and pharmaceuticals. Studies have shown that this compound exhibits moderate persistence in aqueous environments, with degradation pathways involving hydrolysis and microbial activity playing significant roles. Its environmental impact is currently under investigation to ensure sustainable practices in its production and use.

The unique combination of functional groups in this compound also makes it an attractive candidate for materials science applications. For example, researchers have explored its potential as a building block for advanced polymers and coordination complexes. The carboxylic acid group can serve as a versatile linker for constructing supramolecular assemblies, while the electron-withdrawing groups enhance the material's electronic properties.

In conclusion, 4-fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806256-55-2) is a multifaceted compound with promising applications across various scientific domains. Its complex structure provides a rich platform for further research into its chemical reactivity, biological activity, and environmental behavior. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.